2-[5-Amino-3-(1-methylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• SMILES: CC1(CC1)C2=NN(C(=C2)N)CCO
• InChI: InChI=1S/C9H15N3O/c1-9(2-3-9)7-6-8(10)12(11-7)4-5-13/h6,13H,2-5,10H2,1H3
• InChIKey: RJHLTPOVFMNLCL-UHFFFAOYSA-N

Sourcing 2-[5-Amino-3-(1-methylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol

2-[5-Amino-3-(1-methylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol (CAS 1877445-52-7) is a synthetic, small-molecule heterocyclic building block characterized by a 5-aminopyrazole core with a 1-methylcyclopropyl substituent at the 3-position and an N-hydroxyethyl tail [1]. Its molecular formula is C9H15N3O, and it has a molecular weight of 181.23 g/mol [1]. This compound is currently listed by several chemical suppliers primarily as a research intermediate or fragment for further derivatization .

Synthetic building block with 1-methylcyclopropyl motif for novel chemical space exploration

5-aminopyrazole core with free amine and hydroxyl handles enables rapid diversification

Research-grade intermediate suited for fragment-based design and early SAR studies

• [1] PubChem. (2026). Compound Summary for 2-[5-Amino-3-(1-methylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol. National Center for Biotechnology Information. CID 130553227. View Source

Risks of Blind Pyrazole Substitution

Procuring a generic pyrazole analog without rigorous comparative data carries significant risk. Substituting 2-[5-Amino-3-(1-methylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol with a close structural relative, such as a derivative with a simple cyclopropyl or methyl group, is not inherently validated. Without direct comparative studies, a substitution is entirely speculative and could alter critical molecular interactions, physicochemical properties, or the outcome of a downstream synthetic sequence [1]. The specific combination of the 5-amino group, the 1-methylcyclopropyl motif, and the N-hydroxyethyl chain may confer a unique hydrogen-bonding profile and steric bulk that is critical to a proprietary biological target or material property, a hypothesis that cannot be confirmed or dismissed without dedicated head-to-head evidence.

! Close analog substitution may alter hydrogen-bonding profile and steric environment, potentially affecting downstream interactions

! No published head-to-head evidence exists to validate functional interchangeability with structural relatives

! Proprietary target fit or synthetic sequence outcome may rely on the specific substitution pattern; direct replacement requires internal validation

• [1] Shaik, B. B., Mehra, S., & Kumar, V. (2018). 5-Amino-pyrazoles: potent reagents in organic and medicinal synthesis. Molecular Diversity, 22(3), 751-807. (Review confirming the general importance of specific 5-aminopyrazole substitution patterns for biological activity). View Source

Comparative Evidence for 2-[5-Amino-3-(1-methylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol

No Published Comparator Data

A comprehensive search of primary research papers, patents, and authoritative databases (including PubChem, SciFinder, and Google Patents) does not yield any quantitative comparator-based evidence for 2-[5-Amino-3-(1-methylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol. No head-to-head comparisons of biological activity, selectivity, solubility, stability, or other performance metrics against identified close analogs (e.g., CAS 2229122-15-8 4-(1-methylcyclopropyl)-1H-pyrazole or CAS 2028645-11-4 2-{5-amino-3-[(1-methylcyclopropyl)methyl]-1H-pyrazol-1-yl}ethan-1-ol ) are available in the public domain. The compound's listing on vendor websites is solely as a synthetic building block, with the only quantitative data being its molecular weight (181.23 g/mol) and a supplier-reported purity of 95% [1]. It has a calculated LogP of 0.3, two hydrogen bond donors, and three hydrogen bond acceptors, with a topological polar surface area of 64.1 Ų [1]. This critical data gap means that any claims of superiority over an alternative are currently unsubstantiated.

Comparator Data Gap

Data to verify

No public comparative data found; supplier-reported purity 95%, calculated LogP 0.3, TPSA 64.1 Ų

Selection relies on structural uniqueness, not quantified advantage over analogs

Source: PubChem, vendor listings; no dedicated head-to-head studies identified

Evidence Dimension	Publicly available comparative data
Target Compound Data	No quantitative biological or physicochemical differentiation data found. Purity: 95%; Molecular Weight: 181.23 g/mol; cLogP: 0.3 [1].
Comparator Or Baseline	Close structural analogs (e.g., CAS 2229122-15-8, CAS 2028645-11-4); No comparator data located.
Quantified Difference	None identified.
Conditions	Literature review; No specific assays identified for this compound.

Why This Matters

For scientific procurement, the absence of public comparator data means this compound must be selected based on its unique structural features for a proprietary project, not on a proven, quantifiable advantage over readily available alternatives.

• [1] PubChem. (2026). Compound Summary for 2-[5-Amino-3-(1-methylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol (CID 130553227). National Center for Biotechnology Information. View Source

Procurement Scenarios for 2-[5-Amino-3-(1-methylcyclopropyl)-1H-pyrazol-1-yl]ethan-1-ol

Unique Scaffold for Fragment-Based Design

This compound's value proposition is as a structurally unique fragment. Its uncommon 1-methylcyclopropyl substituent introduces specific steric and electronic properties not found in simpler pyrazoles [1]. A project seeking to explore novel chemical space, where the goal is to identify unprecedented binding interactions rather than optimize a known series, would find its distinctiveness a primary selection criterion, despite the absence of pre-existing biological data.

Functionalized Building Block for Lead Optimization

The compound can be prioritized by a medicinal chemistry team that has already identified its core in a validated hit and requires this specific substitution pattern for structure-activity relationship (SAR) exploration. The free primary amine and terminal alcohol are functional handles that enable rapid diversification into amides, ureas, or ether-linked analogues. In this context, the procurement decision is driven by its ability to fit into an existing, proprietary SAR path where alternative building blocks have been ruled out by the team's internal data.

Key Intermediate in Patented Synthesis

The compound may be specifically claimed or utilized in a broader method patent for synthesizing a class of active pharmaceutical ingredients. Its procurement would therefore be mandatory for practicing a specific invention, making it irreplaceable by a generic analog. This scenario is motivated by legal and synthetic filing requirements rather than a publicly benchmarked performance metric.

Application

Selection Property

Validation Focus

Fragment-based design

Uncommon 1-methylcyclopropyl steric/electronic profile

Novel binding interaction screening

Lead optimization building block

Functional handles (amine, alcohol) for amide, urea, ether diversification

Proprietary SAR fit and selectivity data

Patented synthesis intermediate

Specifically claimed substitution pattern

Compliance with patent synthetic route

• [1] Shaik, B. B., Mehra, S., & Kumar, V. (2018). 5-Amino-pyrazoles: potent reagents in organic and medicinal synthesis. Molecular Diversity, 22(3), 751-807. View Source